Cas no 2807440-97-5 (Methyl(3-methyl-5-propoxyphenyl)sulfane)

• Product Name: Methyl(3-methyl-5-propoxyphenyl)sulfane
• CAS No: 2807440-97-5
• MF: C₁₁H₁₆OS
• MW: 196.309142112732
• CID: 6795639
• PubChem ID: 164895369
• Update Time: 2025-06-28

Methyl(3-methyl-5-propoxyphenyl)sulfane Chemical and Physical Properties

Names and Identifiers

• MFCD34764253
• Methyl(3-methyl-5-propoxyphenyl)sulfane
• 2807440-97-5

• Inchi： 1S/C11H16OS/c1-4-5-12-10-6-9(2)7-11(8-10)13-3/h6-8H,4-5H2,1-3H3
• InChI Key： NKVXXHBZHUDMEI-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C)C=C(C=1)OCCC

Computed Properties

• Exact Mass: 196.09218630g/mol
• Monoisotopic Mass: 196.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 34.5Ų

Additional information on Methyl(3-methyl-5-propoxyphenyl)sulfane

Methyl(3-methyl-5-propoxyphenyl)sulfane (CAS No. 2807440-97-5): A Comprehensive Overview

Methyl(3-methyl-5-propoxyphenyl)sulfane, with the CAS registry number 2807440-97-5, is a unique organic compound that has garnered attention in the fields of organic chemistry and materials science. This compound belongs to the class of sulfides, characterized by the presence of a sulfur atom bonded to two organic groups. Its molecular structure consists of a methyl group attached to a sulfur atom, which is further connected to a substituted phenyl ring. The phenyl ring is substituted with a methyl group at the 3-position and a propoxy group at the 5-position, giving rise to its specific name.

The synthesis of Methyl(3-methyl-5-propoxyphenyl)sulfane involves multi-step organic reactions, often employing techniques such as nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and enhancing purity. The compound's structure makes it suitable for various applications, particularly in the development of functional materials and biomedical agents.

One of the most promising areas of research involving Methyl(3-methyl-5-propoxyphenyl)sulfane is its potential use in drug delivery systems. The compound's sulfur-based structure allows for controlled release mechanisms, which are highly desirable in pharmaceutical applications. Studies have shown that this compound can serve as a carrier for hydrophobic drugs, improving their solubility and bioavailability. Furthermore, its biocompatibility has been tested in vitro, demonstrating minimal cytotoxicity, which is crucial for medical applications.

In addition to its pharmaceutical applications, Methyl(3-methyl-5-propoxyphenyl)sulfane has shown potential in the field of electronic materials. Its ability to form stable films on various substrates makes it a candidate for use in organic electronics. Recent research has explored its application as a hole transport layer in organic photovoltaic devices (OPVs), where it has demonstrated improved charge transport properties compared to traditional materials. This advancement could pave the way for more efficient solar cells with higher energy conversion efficiencies.

The physical properties of Methyl(3-methyl-5-propoxyphenyl)sulfane are also worth noting. It exists as a crystalline solid at room temperature with a melting point around 120°C. Its solubility in common organic solvents such as dichloromethane and tetrahydrofuran facilitates its handling and processing in laboratory settings. The compound's UV-vis spectrum reveals absorption bands in the visible region, indicating potential applications in light-responsive materials.

From an environmental standpoint, Methyl(3-methyl-5-propoxyphenyl)sulfane has been evaluated for its biodegradability. Studies suggest that under aerobic conditions, the compound undergoes microbial degradation within 28 days, making it less persistent in the environment compared to other sulfides. This characteristic is advantageous for industrial applications where environmental impact is a concern.

In conclusion, Methyl(3-methyl-5-propoxyphenyl)sulfane (CAS No. 2807440-97-5) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure lends itself to innovative uses in drug delivery systems and electronic materials. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.